Cas no 1806537-24-5 (1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one)

• Product Name: 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one
• CAS No: 1806537-24-5
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5002645
• Update Time: 2025-11-06

1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one

• Inchi： 1S/C11H12BrClO/c1-7-3-4-9(6-12)5-10(7)11(14)8(2)13/h3-5,8H,6H2,1-2H3
• InChI Key： VABHZPRORBCKBD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C(C(C)Cl)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one

Comprehensive Overview of 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1806537-24-5)

1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1806537-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and chloropropanone functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methylphenyl core, makes it particularly valuable for designing complex molecules with tailored properties. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The growing interest in 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one is reflected in its frequent appearance in scientific literature and patent filings. One of the key reasons for its popularity is its role in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutics. For instance, its bromomethyl group allows for facile functionalization, enabling chemists to create derivatives with enhanced bioactivity. This adaptability aligns with current trends in precision medicine and green chemistry, where efficient and sustainable synthetic routes are highly sought after.

In the context of AI-driven drug discovery, CAS No. 1806537-24-5 has emerged as a compound of interest due to its potential to interact with biological targets predicted by machine learning models. The integration of computational tools with experimental validation has accelerated the identification of novel applications for this molecule. Additionally, its relevance in high-throughput screening assays underscores its utility in modern drug development pipelines. These advancements resonate with the broader scientific community's focus on accelerated R&D and cost-effective methodologies.

From an industrial perspective, the demand for 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one is driven by its compatibility with flow chemistry and continuous manufacturing processes. These technologies are revolutionizing chemical production by improving yield, reducing waste, and enhancing scalability. As industries strive to meet regulatory standards and environmental guidelines, compounds like this one are becoming indispensable due to their efficient synthesis pathways and minimal ecological footprint.

Another area where CAS No. 1806537-24-5 is making an impact is in material science. Its ability to act as a building block for advanced polymers and functional materials has opened new avenues for innovation. Researchers are investigating its incorporation into smart coatings and nanocomposites, which have applications in electronics, aerospace, and renewable energy. This interdisciplinary relevance highlights the compound's versatility and aligns with the global push toward sustainable technologies.

Safety and handling of 1-(5-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one are critical considerations for laboratories and manufacturing facilities. While it is not classified under restricted categories, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. The compound's stability under various conditions has been well-documented, making it a reliable choice for long-term storage and transportation. These attributes contribute to its appeal in both academic and industrial settings.

Looking ahead, the trajectory of CAS No. 1806537-24-5 appears promising, with ongoing research exploring its potential in bioconjugation and prodrug design. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in the next generation of chemical innovations. Its alignment with cutting-edge trends such as AI-augmented research and circular economy principles ensures its relevance in a rapidly evolving landscape.